Cas no 105124-96-7 (2,2':3',2''-Terthiophene)

2,2':3',2''-Terthiophene structure
2,2':3',2''-Terthiophene structure
Product Name:2,2':3',2''-Terthiophene
CAS No:105124-96-7
MF:C12H8S3
MW:248.386919021606
CID:1150803
PubChem ID:395532
Update Time:2025-04-20

2,2':3',2''-Terthiophene Chemical and Physical Properties

Names and Identifiers

    • 2,2':3',2''-Terthiophene
    • A801814
    • SCHEMBL147273
    • 2,3-bis(2-thienyl)thiophene
    • SBVKMIQOXJYJIM-UHFFFAOYSA-N
    • NSC700222
    • DTXSID90327899
    • AKOS024368118
    • NSC-700222
    • CHEBI:50079
    • 111744-23-1
    • 2,3-dithiophen-2-ylthiophene
    • NCI60_035956
    • CHEMBL482785
    • Q27121892
    • Inchi: 1S/C12H8S3/c1-3-10(13-6-1)9-5-8-15-12(9)11-4-2-7-14-11/h1-8H
    • InChI Key: SBVKMIQOXJYJIM-UHFFFAOYSA-N
    • SMILES: S1C=CC(C2=CC=CS2)=C1C1=CC=CS1

Computed Properties

  • Exact Mass: 247.97894
  • Monoisotopic Mass: 247.97881378g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 84.7Ų

Experimental Properties

  • PSA: 0
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